Cas no 2171447-46-2 ((2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid)

• Product Name: (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid
• CAS No: 2171447-46-2
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5909562
• PubChem ID: 165550994
• Update Time: 2025-10-29

(2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid
• EN300-1488422
• 2171447-46-2
• (2S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-hydroxypropanoic acid

• Inchi： 1S/C24H28N2O6/c1-14(2)20(11-22(28)25-12-21(27)23(29)30)26-24(31)32-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-21,27H,11-13H2,1-2H3,(H,25,28)(H,26,31)(H,29,30)/t20?,21-/m0/s1
• InChI Key： AAACHGJGLPKLAF-LBAQZLPGSA-N
• SMILES： O(C(NC(CC(NC[C@@H](C(=O)O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid

Introduction to (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic Acid (CAS No. 2171447-46-2)

Compound CAS No. 2171447-46-2, specifically identified as (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The unique combination of functional groups within its molecular framework suggests a multifaceted role in biological systems, making it a subject of intense research interest.

The molecular architecture of this compound includes a chiral center at the (2S) position, which is critical for its pharmacological activity. The presence of a fluorenylmethoxycarbonyl group further enhances its complexity, offering potential interactions with biological targets that are not commonly observed in simpler molecules. This structural complexity is not merely an academic curiosity but a deliberate design feature aimed at optimizing binding affinity and selectivity in biological assays.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The incorporation of a 9H-fluorene moiety in this compound aligns with this trend, suggesting that it may exhibit improved pharmacokinetic properties compared to structurally similar molecules lacking such fluorinated groups. This aspect is particularly relevant in the context of drug development, where optimizing pharmacokinetic profiles is often a primary goal.

The amide and carboxylic acid functionalities present in the compound contribute to its solubility and reactivity, making it a versatile intermediate in synthetic chemistry. These features are essential for its role as a building block in the synthesis of more complex pharmaceutical agents. Additionally, the hydroxyl group at the 2-position adds another layer of reactivity, enabling further derivatization and modification to tailor its biological properties.

In the realm of medicinal chemistry, the development of chiral drugs has been a cornerstone of innovation. The stereochemical purity of this compound is crucial for ensuring its efficacy and safety in therapeutic applications. The (2S) configuration at the stereogenic center ensures that the compound maintains specific interactions with biological targets, which can be critical for achieving desired pharmacological effects.

Current research endeavors are focused on exploring the therapeutic potential of this compound in various disease models. Preliminary studies have indicated that it may possess anti-inflammatory and analgesic properties, making it a promising candidate for treating conditions such as arthritis and chronic pain syndromes. These findings are supported by computational modeling studies that predict favorable binding interactions between this compound and key biological targets involved in inflammation and pain pathways.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including asymmetric catalysis and protecting group strategies, have been employed to achieve the desired stereochemical outcome. These methodologies not only highlight the sophistication of modern synthetic chemistry but also underscore the importance of precision in molecular construction.

The flanking amine and carboxylic acid functionalities also open up possibilities for further derivatization, allowing researchers to explore new analogs with enhanced properties. For instance, conjugation with targeting ligands or bioconjugation strategies could expand its utility in targeted drug delivery systems. Such modifications could potentially improve therapeutic efficacy while minimizing side effects.

The growing interest in fluorinated compounds stems from their unique physicochemical properties, which can significantly influence drug behavior. Fluorine atoms can alter electronic distributions, metabolic stability, and lipophilicity, all of which are critical factors in drug design. The presence of a fluorenylmethoxycarbonyl group in this compound leverages these advantages, positioning it as a valuable asset in medicinal chemistry libraries.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with specific targets. This compound exemplifies how structural complexity can be harnessed to achieve precise biological outcomes. By integrating advanced synthetic methodologies with computational biology approaches, researchers can accelerate the discovery process and bring novel therapeutics to market more efficiently.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As new data emerges from preclinical studies, it will be essential to assess both the potential benefits and challenges associated with its development into a clinical candidate.

In conclusion, (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid (CAS No. 2171447-46-2) stands as a testament to the power of modern chemical synthesis and medicinal chemistry. Its intricate structure and multifaceted functionality make it a compelling candidate for further exploration in drug development. As research progresses, we can anticipate new insights into its potential applications across various therapeutic domains.